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molecular formula C8H6FN B068015 3-Fluoro-4-methylbenzonitrile CAS No. 170572-49-3

3-Fluoro-4-methylbenzonitrile

Cat. No. B068015
CAS RN: 170572-49-3
M. Wt: 135.14 g/mol
InChI Key: KUQQONVKIURIQU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08093276B2

Procedure details

To a suitable vessel equipped with mechanical stirrer under N2 atmosphere was charged 202.0 g of 3-fluoro-4-methylbenzonitrile followed by 1.0 L of ethanol. Hydroxylamine (144 mL of 50% solution in water) was added via addition fKieel over 20 minutes. The mixture was stirred at ambient temperature until HPLC analysis showed that reaction was complete (no starting material remained). Water (3.0 L) was added dropwise to the pale yellow solution over 1 hour to give a thick slurry. The slurry was cooled in an ice water bath to 2° C. for 1.5 hours, filtered and dried under vacuum at 35° C. for 22 hours to give the title compound (230.3 g, 91.6%) as a white solid. 1H-NMR (CDCl3, 500 MHz) δ7.30 (m, 2H), 7.19 (m, 1H), 4.87 (s, 2H), 2.28 (s, 3H); 13C-NMR (CDCl3, 500 MHz) δ162.15, 160.19, 151.58, 131.82, 131.76, 131.66, 131.62, 127.01, 126.87, 121.06, 112.69, 112.51, 14.48; 19F-NMR (CDCl3, 500 MHz) δ−116.35, −116.37, −116.39. LC-MS M+H169.19.
Name
3-fluoro-4-methylbenzonitrile
Quantity
202 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
1 L
Type
reactant
Reaction Step Two
Name
Hydroxylamine
Quantity
144 mL
Type
reactant
Reaction Step Three
Name
Water
Quantity
3 L
Type
solvent
Reaction Step Four
Name
title compound
Yield
91.6%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][C:9]=1[CH3:10])[C:5]#[N:6].C(O)C.[NH2:14][OH:15]>O>[F:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][C:9]=1[CH3:10])[C:5](=[N:14][OH:15])[NH2:6]

Inputs

Step One
Name
3-fluoro-4-methylbenzonitrile
Quantity
202 g
Type
reactant
Smiles
FC=1C=C(C#N)C=CC1C
Step Two
Name
ethanol
Quantity
1 L
Type
reactant
Smiles
C(C)O
Step Three
Name
Hydroxylamine
Quantity
144 mL
Type
reactant
Smiles
NO
Step Four
Name
Water
Quantity
3 L
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at ambient temperature until HPLC analysis
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
To a suitable vessel equipped with mechanical stirrer under N2 atmosphere
CUSTOM
Type
CUSTOM
Details
showed that reaction
CUSTOM
Type
CUSTOM
Details
to give a thick slurry
TEMPERATURE
Type
TEMPERATURE
Details
The slurry was cooled in an ice water bath to 2° C. for 1.5 hours
Duration
1.5 h
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
dried under vacuum at 35° C. for 22 hours
Duration
22 h

Outcomes

Product
Name
title compound
Type
product
Smiles
FC=1C=C(C(N)=NO)C=CC1C
Measurements
Type Value Analysis
AMOUNT: MASS 230.3 g
YIELD: PERCENTYIELD 91.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.